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Introduction

Kasugamycin is an aminoglycoside antibiotic isolated from the bacterium Streptomyces
kasugaensis in 1963.[1][2] It is a valuable tool in agriculture for managing a variety of plant
diseases, particularly those caused by bacteria and some fungi.[1][3] Its primary mechanism of
action is the inhibition of protein synthesis in pathogenic microbes, making it an effective
bactericide.[4][5] Kasugamycin is recognized for its strong systemic and permeable properties,
allowing it to be quickly absorbed and translocated within the plant.[6][7] Furthermore, it is
considered an environmentally friendly biological pesticide due to its low residue and low
toxicity profile.[1][4] These application notes provide an overview of its mechanism, efficacy,
and protocols for its use in a research and development context.

Mechanism of Action

Kasugamycin exerts its antimicrobial effect by specifically targeting the protein synthesis
machinery within the pathogen. It binds to the 30S ribosomal subunit of the bacterial ribosome,
which interferes with the binding of aminoacyl-tRNA.[5] This action effectively halts the
elongation of the polypeptide chain, thereby inhibiting protein synthesis and ultimately leading
to the death of the bacterial cell.[4][8] This targeted mechanism provides high efficacy against
susceptible bacteria while maintaining relative safety for plants, humans, and animals.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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